Cas no 825612-22-4 (Pyridine, 5-acetyl-1,2,3,4-tetrahydro-1-(1-oxopropyl)-)

• Product Name: Pyridine, 5-acetyl-1,2,3,4-tetrahydro-1-(1-oxopropyl)-
• CAS No: 825612-22-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 689118
• PubChem ID: 71418220
• Update Time: 2025-04-19

Pyridine, 5-acetyl-1,2,3,4-tetrahydro-1-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-acetyl-1,2,3,4-tetrahydro-1-(1-oxopropyl)-
• 1-(5-acetyl-3,4-dihydro-2H-pyridin-1-yl)propan-1-one
• 825612-22-4
• 1-(5-Acetyl-3,4-dihydropyridin-1(2H)-yl)propan-1-one
• DTXSID50837540

• Inchi： 1S/C10H15NO2/c1-3-10(13)11-6-4-5-9(7-11)8(2)12/h7H,3-6H2,1-2H3
• InChI Key： HCWFAHJRMGZZTC-UHFFFAOYSA-N
• SMILES： O=C(CC)N1C=C(C(C)=O)CCC1

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.4Ų